Cas no 658689-32-8 (Benzoic acid, 3-[(diethylamino)methyl]-, methyl ester)

• Product Name: Benzoic acid, 3-[(diethylamino)methyl]-, methyl ester
• CAS No: 658689-32-8
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 1691930
• Update Time: 2024-09-02

Benzoic acid, 3-[(diethylamino)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(diethylamino)methyl]-, methyl ester
• methyl 3-((diethylamino)methyl)benzoate

• Inchi： 1S/C13H19NO2/c1-4-14(5-2)10-11-7-6-8-12(9-11)13(15)16-3/h6-9H,4-5,10H2,1-3H3
• InChI Key： SBJZGERXYGXOPQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(CN(CC)CC)=C1

Computed Properties

• Exact Mass: 221.14167

Experimental Properties

• Density: 1.020±0.06 g/cm3(Predicted)
• Boiling Point: 295.2±23.0 °C(Predicted)
• PSA: 29.54
• pka: 9.43±0.25(Predicted)